Cas no 112727-79-4 (Benzenesulfonic acid,4,4'-iminobis-)

• Product Name: Benzenesulfonic acid,4,4'-iminobis-
• CAS No: 112727-79-4
• MF: C₁₂H₁₁NO₆S₂
• MW: 329.34884095192
• CID: 218818
• PubChem ID: 19024203
• Update Time: 2025-04-19

Benzenesulfonic acid,4,4'-iminobis- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4,4'-iminobis-
• 4-(4-sulfoanilino)benzenesulfonic acid
• 4,4'-Iminodibenzenesulfonic acid
• LogP
• 112727-79-4
• DTXSID3073058
• Benzenesulfonic acid, 4,4'-iminobis-
• Diphenylamine-4,4'-disulfonic acid
• SCHEMBL9154737

• Inchi： 1S/C12H11NO6S2/c14-20(15,16)11-5-1-9(2-6-11)13-10-3-7-12(8-4-10)21(17,18)19/h1-8,13H,(H,14,15,16)(H,17,18,19)
• InChI Key： OLEIVHSFVWPUFU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC1C=CC(=CC=1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 329.00283
• Monoisotopic Mass: 329.00277942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 120.77